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Compound of Interest

Compound Name: Mavacoxib-d4

Cat. No.: B12415493 Get Quote

An In-depth Technical Guide to the Safe Handling of Mavacoxib-d4

This guide provides comprehensive safety and handling information for Mavacoxib-d4,

intended for researchers, scientists, and drug development professionals. The information is

compiled from material safety data sheets and toxicological reviews of the parent compound,

Mavacoxib, as specific data for the deuterated analogue is limited. The toxicological profile of

Mavacoxib-d4 is expected to be comparable to that of Mavacoxib.

Product Identification and Properties
Mavacoxib-d4 is a deuterated form of Mavacoxib, a non-steroidal anti-inflammatory drug

(NSAID) from the coxib class. It is primarily utilized in research settings, often as an internal

standard for analytical studies.
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Property Data

Chemical Name
4-[5-(4-Fluorophenyl)-3-(trifluoromethyl)-1H-

pyrazol-1-yl]benzenesulfonamide-d4

Synonyms Trocoxil-d4

CAS Number 170569-88-7 (Unlabeled)

Molecular Formula C₁₆H₇D₄F₄N₃O₂S

Molecular Weight 389.36 g/mol [1]

Appearance Solid powder (form may vary)

Intended Use
For research use only. Not for human or

veterinary diagnostic or therapeutic use.[1][2]

Hazard Identification and Classification
Mavacoxib is classified as a hazardous substance.[3] Researchers handling Mavacoxib-d4
should assume it carries similar risks.

Primary Hazards:

May cause irritation to the eyes and skin upon direct contact.[3][4]

Harmful if swallowed. Ingestion may lead to effects similar to clinical use, including

changes in blood chemistry, gastrointestinal issues (diarrhea, vomiting), and kidney

effects.[3][4][5]

May cause damage to the gastrointestinal tract and kidneys through prolonged or

repeated exposure.[5]

Environmental Hazards:

Harmful to aquatic life with long-lasting effects.[5] Avoid release into the environment.[4][5]

Toxicological Data (for Mavacoxib)
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The following data is derived from studies on the non-deuterated parent compound,

Mavacoxib. These values should be used as a primary reference for risk assessment.

Study Type Species Route
Dose/Endp
oint

Effect Reference

Repeat-Dose

Toxicity
Rat Oral

5 mg/kg/day

(LOAEL)

Gastrointestin

al system,

Kidney

effects

[4]

Repeat-Dose

Toxicity
Dog Oral

20 mg/kg/28

days

(NOAEL)

No effects at

maximum

dose

[4]

Sensitization Guinea Pig Skin Not specified

Negative (Not

a skin

sensitizer)

[5]

Genotoxicity Not specified Not specified Not specified

No data to

indicate

mutagenic or

genotoxic

effects.

[5]

Abbreviations: LOAEL (Lowest Observed Adverse Effect Level), NOAEL (No Observed

Adverse Effect Level).

Experimental Protocols and Handling Procedures
Strict adherence to the following protocols is essential to minimize exposure and ensure safety.

Protocol for Safe Handling and Use
Engineering Controls: Handle Mavacoxib-d4 exclusively in a well-ventilated area, such as a

certified chemical fume hood, especially when working with powders to minimize dust

generation and inhalation.[2]

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat. For bulk processing or where skin contact is possible,

impervious protective clothing is recommended.[5]

Hygiene Practices:

Avoid contact with eyes, skin, and clothing.[5]

Do not eat, drink, or smoke in the laboratory area.[5][6]

Wash hands thoroughly after handling the compound, even if gloves were worn.[5][6]

Avoid the formation and inhalation of dust and aerosols.[2]

Protocol for Storage
Conditions: Store at room temperature in a cool, well-ventilated place.[3]

Containers: Keep containers tightly closed and properly labeled.[3]

Incompatibilities: Store away from strong oxidizing agents and fluorine.[5]

Protocol for Accidental Release (Spill Cleanup)
Precaution: Evacuate non-essential personnel from the area. Ensure adequate ventilation.

PPE: Wear full PPE as described in section 4.1, including respiratory protection if dust is

airborne.

Containment: Prevent the spill from entering drains or waterways.[2][5]

Cleanup:

For small spills of solid material, carefully sweep or scoop the material to avoid raising

dust.
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Place the collected material into a suitable, labeled container for disposal.

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol or

another suitable solvent.[2]

Clean the surface thoroughly to remove any residual contamination.[5]

Disposal: Dispose of contaminated materials as hazardous waste according to local, state,

and federal regulations.[5]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Mavacoxib-d4 in

a research environment.
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Mavacoxib-d4 Safe Handling Workflow
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Caption: A logical workflow for the safe handling of Mavacoxib-d4 from receipt to disposal.
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First Aid Measures
Immediate medical attention is recommended in case of significant exposure.[2]

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention.[2][3]

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with soap and plenty of

water. Get medical attention if irritation develops

or persists.[2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek prompt medical attention.[2][5]

Ingestion

Wash out the mouth with water, provided the

person is conscious. Do NOT induce vomiting

unless directed by medical personnel. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[2][5]

Disposal Considerations
Mavacoxib-d4 and any contaminated materials should be treated as hazardous waste.

Waste Management: Do not dispose of via wastewater or household waste.[7]

Procedure: Dispose of contents and container in accordance with all local, regional, national,

and international regulations.[5] It is recommended to use a licensed professional waste

disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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